Cas no 599-97-3 (1,1,1-Trichloro-2,2-diethoxyethane)

• Product Name: 1,1,1-Trichloro-2,2-diethoxyethane
• CAS No: 599-97-3
• MF: C₆H₁₁Cl₃O₂
• MW: 221.509339570999
• CID: 2666369
• PubChem ID: 136398
• Update Time: 2025-04-21

1,1,1-Trichloro-2,2-diethoxyethane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trichloro-2,2-diethoxy-Ethane
• Acetaldehyde, trichloro-, diethyl acetal
• 1,1,1-Trichloro-2,2-diethoxy ethane
• Ethane, 1,1,1-trichloro-2,2-diethoxy-
• DTXCID40131105
• 599-97-3
• Chloral-diathylacetal
• SCHEMBL9714462
• 1,1,1-trichloro-2,2-diethoxyethane
• DTXSID90208614
• 1,1,1-Trichloro-2,2-diethoxyethane

• Inchi： 1S/C6H11Cl3O2/c1-3-10-5(11-4-2)6(7,8)9/h5H,3-4H2,1-2H3
• InChI Key： CGCJBAIEQANINV-UHFFFAOYSA-N
• SMILES： ClC(C(OCC)OCC)(Cl)Cl

Computed Properties

• Exact Mass: 219.982463Da
• Monoisotopic Mass: 219.982463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 96.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.2660
• Boiling Point: 197°C (rough estimate)
• Refractive Index: 1.4586